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Compound of Interest

Compound Name: Hexyl cyclopropanecarboxylate

CAS No.: 60128-03-2

Cat. No.: B031272

Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and potential applications of Hexyl cyclopropanecarboxylate for

researchers, scientists, and drug development professionals. This document is structured to

deliver not just data, but also expert insights into the practical implications of the compound's

characteristics.

Introduction
Hexyl cyclopropanecarboxylate (CAS No. 60128-03-2) is an ester of cyclopropanecarboxylic

acid and hexanol.[1] The presence of the sterically strained cyclopropyl ring imparts unique

physicochemical properties that are of significant interest in medicinal chemistry and materials

science. This guide will delve into the core attributes of this molecule, offering a foundational

understanding for its application in research and development.

The cyclopropyl group is a well-regarded motif in drug design, often introduced to modulate a

compound's metabolic stability, receptor binding affinity, and overall pharmacokinetic profile.

Understanding the properties of a simple, yet representative molecule like Hexyl
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cyclopropanecarboxylate provides a valuable baseline for the rational design of more

complex derivatives.

Physicochemical Properties
The physical and chemical properties of a compound are fundamental to its handling,

formulation, and behavior in biological systems. While some experimental data for Hexyl
cyclopropanecarboxylate is not readily available in public literature, reliable estimations can

be made based on the well-characterized properties of its constituent parts and structurally

similar compounds.

Property Value Source/Basis

Molecular Formula C10H18O2 [1][2]

Molecular Weight 170.25 g/mol [2]

CAS Number 60128-03-2 [1]

IUPAC Name hexyl cyclopropanecarboxylate [1]

Appearance Colorless liquid (predicted) Based on similar esters

Boiling Point
~200-220 °C (estimated at 760

mmHg)

Extrapolated from related

esters

Density ~0.9 g/cm³ (estimated) Based on similar esters

Solubility

Soluble in common organic

solvents (e.g., ethanol, diethyl

ether, acetone); Insoluble in

water.

General properties of esters

SMILES O=C(C1CC1)OCCCCCC [1]

InChI

InChI=1S/C10H18O2/c1-2-3-4-

5-8-12-10(11)9-6-7-9/h9H,2-

8H2,1H3

[1]

Expert Insight: The predicted low water solubility and good solubility in organic solvents are

typical for an ester of this molecular weight. This has significant implications for its potential use
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in drug delivery systems, where lipophilicity is a key parameter for membrane permeability. The

strained cyclopropane ring can also influence the compound's conformational flexibility and its

interactions with biological targets.

Chemical Reactivity and Stability
The chemical behavior of Hexyl cyclopropanecarboxylate is primarily dictated by the ester

functional group and the cyclopropane ring.

Ester Hydrolysis: Like all esters, it is susceptible to hydrolysis under both acidic and basic

conditions to yield cyclopropanecarboxylic acid and hexanol. This reaction is a critical

consideration in formulation and storage, as well as in predicting its metabolic fate in vivo.

Cyclopropane Ring Stability: The three-membered ring is thermodynamically strained, but

kinetically stable under normal conditions. However, it can undergo ring-opening reactions

under certain harsh conditions, such as in the presence of strong acids or upon catalytic

hydrogenation. This reactivity can be strategically employed in synthetic chemistry.

Spectroscopic Characterization (Predicted)
While experimental spectra for Hexyl cyclopropanecarboxylate are not widely published, its

spectroscopic features can be reliably predicted based on the analysis of its functional groups

and data from analogous compounds.

¹H NMR Spectroscopy (Predicted)
Hexyl Chain:

Triplet at ~4.0-4.2 ppm (2H, -O-CH₂-), deshielded by the adjacent oxygen atom.

Multiplet at ~1.6-1.7 ppm (2H, -O-CH₂-CH₂-).

Multiplets between ~1.2-1.4 ppm (6H, -(CH₂)₃-).

Triplet at ~0.9 ppm (3H, -CH₃), the terminal methyl group.

Cyclopropyl Ring:
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Multiplet at ~1.5-1.6 ppm (1H, -CH- on the cyclopropyl ring).

Multiplets at ~0.8-1.0 ppm (4H, -CH₂- groups on the cyclopropyl ring).

¹³C NMR Spectroscopy (Predicted)
Carbonyl Carbon: ~174 ppm.

Hexyl Chain:

~65 ppm (-O-CH₂-).

~31, 28, 25, 22 ppm (internal methylene carbons).

~14 ppm (-CH₃).

Cyclopropyl Ring:

~13-15 ppm (-CH-).

~8-10 ppm (-CH₂-).

Infrared (IR) Spectroscopy (Predicted)
C=O Stretch: A strong, sharp absorption band around 1730-1740 cm⁻¹. This is characteristic

of a saturated ester carbonyl group.

C-O Stretch: A strong band in the region of 1150-1250 cm⁻¹.

C-H Stretch (Alkyl): Multiple bands in the 2850-3000 cm⁻¹ region.

C-H Stretch (Cyclopropyl): A weaker band typically observed above 3000 cm⁻¹.

Mass Spectrometry (Predicted)
In an electron ionization (EI) mass spectrum, Hexyl cyclopropanecarboxylate is expected to

show a molecular ion peak (M⁺) at m/z = 170. Common fragmentation patterns would include

the loss of the hexyl group and fragmentation of the hexyl chain.
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Experimental Protocols
The synthesis of Hexyl cyclopropanecarboxylate can be achieved through several

established methods for esterification. Below are two common and reliable protocols.

Fischer-Speier Esterification
This classic method involves the acid-catalyzed reaction of a carboxylic acid with an alcohol.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine cyclopropanecarboxylic acid (1.0 eq), 1-hexanol (1.2 eq), and a suitable

solvent such as toluene.

Catalyst Addition: Add a catalytic amount of a strong acid (e.g., sulfuric acid, p-

toluenesulfonic acid).

Reaction: Heat the mixture to reflux. The water formed during the reaction will be

azeotropically removed and collected in the Dean-Stark trap.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting material is consumed.

Workup: Cool the reaction mixture to room temperature. Wash the organic layer with a

saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by

brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by fractional distillation under

vacuum to yield pure Hexyl cyclopropanecarboxylate.

Cyclopropanecarboxylic Acid + 1-Hexanol + Acid Catalyst Round-Bottom Flask with
Reflux Condenser & Dean-Stark Trap Heat to Reflux Monitor by TLC/GC Aqueous Workup

(NaHCO3, Brine)
Dry, Concentrate & Purify

(Vacuum Distillation) Hexyl Cyclopropanecarboxylate

Click to download full resolution via product page
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Fischer-Speier Esterification Workflow

From Cyclopropanecarbonyl Chloride
This method is often faster and can proceed under milder conditions than Fischer esterification.

Methodology:

Acid Chloride Formation: Convert cyclopropanecarboxylic acid to cyclopropanecarbonyl

chloride using a chlorinating agent such as thionyl chloride or oxalyl chloride. This step

should be performed in an inert solvent under anhydrous conditions.

Esterification: In a separate flask, dissolve 1-hexanol (1.0 eq) and a non-nucleophilic base

(e.g., pyridine, triethylamine; 1.1 eq) in an anhydrous solvent like dichloromethane or diethyl

ether.

Reaction: Cool the alcohol solution in an ice bath and slowly add the cyclopropanecarbonyl

chloride (1.05 eq) dropwise with stirring.

Monitoring: Allow the reaction to warm to room temperature and stir until completion, as

monitored by TLC or GC.

Workup: Quench the reaction with water. Separate the organic layer and wash it sequentially

with dilute hydrochloric acid (to remove the base), saturated sodium bicarbonate solution,

and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the

solvent in vacuo. The resulting crude ester can be purified by column chromatography on

silica gel or by vacuum distillation.

Cyclopropanecarboxylic Acid Cyclopropanecarbonyl ChlorideThionyl Chloride React with 1-Hexanol & Base Aqueous Workup Purification Hexyl Cyclopropanecarboxylate

Click to download full resolution via product page

Esterification via Acid Chloride

Applications in Drug Development
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The incorporation of a cyclopropyl moiety into a molecule can have profound effects on its

biological activity. While specific applications of Hexyl cyclopropanecarboxylate in drug

development are not extensively documented, its structural features are relevant to several key

areas of medicinal chemistry.

Metabolic Stability: The C-H bonds of the cyclopropane ring are stronger than those in a

corresponding open-chain alkane, making them less susceptible to metabolic oxidation by

cytochrome P450 enzymes. This can lead to an increased half-life of a drug in the body.

Conformational Rigidity: The rigid nature of the cyclopropyl group can lock a molecule into a

specific conformation that is favorable for binding to a biological target. This can enhance

potency and selectivity.

Lipophilicity and Permeability: The cyclopropyl group can increase the lipophilicity of a

molecule, which can improve its ability to cross cell membranes.

Expert Insight: Hexyl cyclopropanecarboxylate can be considered a valuable building block

or fragment in the synthesis of more complex molecules for drug discovery programs. Its

simple structure allows for systematic studies of how the cyclopropyl group influences the

properties of a homologous series of compounds.

Safety and Handling
A specific Safety Data Sheet (SDS) for Hexyl cyclopropanecarboxylate is not readily

available. However, based on the known hazards of similar esters and cyclopropane

derivatives, the following precautions should be taken:

General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid

inhalation of vapors and contact with skin and eyes.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including safety

goggles, gloves (e.g., nitrile), and a lab coat.

Fire Hazards: Assumed to be a combustible liquid. Keep away from heat, sparks, and open

flames.

First Aid:
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Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

Inhalation: Move person into fresh air. If not breathing, give artificial respiration.

Disclaimer: This safety information is based on related compounds and should be used as a

guideline only. A thorough risk assessment should be conducted before handling this chemical.

Conclusion
Hexyl cyclopropanecarboxylate is a molecule with interesting and potentially valuable

physicochemical properties derived from its ester functionality and strained cyclopropane ring.

While it may not be a final drug product itself, it serves as an excellent model compound for

understanding the impact of the cyclopropyl group in medicinal chemistry and as a versatile

building block for organic synthesis. The protocols and data presented in this guide provide a

solid foundation for researchers and drug development professionals to explore the potential of

this and related cyclopropane-containing molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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